N-(4-methyl-3-nitrophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

• IUPAC Name: N-(4-methyl-3-nitrophenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• InChI: InChI=1S/C17H15N3O4S/c1-10-6-7-11(8-13(10)20(23)24)18-16(21)9-15-17(22)19-12-4-2-3-5-14(12)25-15/h2-8,15H,9H2,1H3,(H,18,21)(H,19,22)
• InChI Key: NKAJRMKKOHLWTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2C(=O)NC3=CC=CC=C3S2)[N+](=O)[O-]
• Molecular Formula: C17H15N3O4S
• Molecular Weight: 357.4 g/mol

Description

N-(4-methyl-3-nitrophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide is a useful research compound. Its molecular formula is C17H15N3O4S and its molecular weight is 357.38. The purity is usually 95%.
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Scientific Research Applications

Non-linear Optical Properties

The study of organic compounds for non-linear optical properties is a prominent area of research. Compounds such as 3-Nitro­acetanilide, closely related to the chemical structure of interest, have been identified as potential organic non-linear optical materials. These materials crystallize in a monoclinic system and are investigated for their unique optical characteristics, which are critical for applications in photonics and telecommunications (Mahalakshmi, Upadhyaya, & Row, 2002).

Antifungal Activity

The synthesis and evaluation of compounds with antifungal properties represent another significant area of application. For instance, compounds such as N-(alkyl/aryl)-2-(3-oxo-1,4-benzothiazin-2-yl)acetamide, derived through specific synthetic routes, have shown activity against various fungal pathogens. This suggests potential pharmaceutical applications, particularly in developing treatments against fungal infections (Gupta & Wagh, 2006).

Antimalarial Activity

Research into antimalarial agents has also benefited from the study of benzothiazin derivatives. The synthesis of 5-[(7-chloro-4-quinolinyl)amino]-3-[(alkylamino)methyl] [1,1'-biphenyl]-2-ols and their N omega-oxides, and the evaluation of their structure-activity relationships, have demonstrated potential in combating malaria. Such studies contribute to the ongoing search for effective treatments against resistant strains of the disease (Werbel et al., 1986).